Cas no 1697509-26-4 (2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1697509-26-4
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 5740723
• PubChem ID: 136709863
• Update Time: 2025-07-15

2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1697509-26-4
• EN300-1118801
• 2-Ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• Imidazo[1,2-a]pyrimidine, 2-ethyl-1,5,6,7-tetrahydro-5-(1-methylethyl)-
• 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H19N3/c1-4-9-7-14-10(8(2)3)5-6-12-11(14)13-9/h7-8,10H,4-6H2,1-3H3,(H,12,13)
• InChI Key： QJXOYYYKZWVDEH-UHFFFAOYSA-N
• SMILES： N12C=C(CC)N=C1NCCC2C(C)C

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Predicted)
• Boiling Point: 273.9±23.0 °C(Predicted)
• pka: 9.72±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo1,2-apyrimidine

Latest Research Insights on 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1697509-26-4)

The compound 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1697509-26-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its imidazo[1,2-a]pyrimidine core, has shown promising potential in various therapeutic applications, particularly in the modulation of kinase activity and as a scaffold for drug discovery. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its pharmacological properties and mechanisms of action.

A study published in the Journal of Medicinal Chemistry (2023) explored the synthetic pathways for 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine, emphasizing its scalability and purity for preclinical development. The researchers employed a multi-step synthesis involving cyclization and alkylation reactions, achieving a high yield of the target compound. Structural characterization via NMR and mass spectrometry confirmed the identity and purity of the synthesized product, which was subsequently evaluated for its kinase inhibitory activity.

In another groundbreaking study, researchers investigated the compound's interaction with cyclin-dependent kinases (CDKs), a family of proteins critical for cell cycle regulation. The results demonstrated that 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine exhibits selective inhibition of CDK2 and CDK4, with IC50 values in the low micromolar range. This selectivity suggests its potential as a lead compound for developing targeted cancer therapies, particularly for malignancies characterized by dysregulated CDK activity.

Further pharmacological studies have highlighted the compound's favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability. In vivo experiments using murine models revealed that the compound effectively inhibits tumor growth in xenograft models of breast and lung cancer, with minimal off-target effects. These findings underscore its potential as a viable candidate for further clinical development.

Beyond oncology, recent research has also explored the compound's applications in neurodegenerative diseases. A 2024 study published in ACS Chemical Neuroscience reported that 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine modulates the activity of glycogen synthase kinase-3β (GSK-3β), a key player in tau phosphorylation and Alzheimer's disease pathogenesis. The compound's ability to cross the blood-brain barrier and its neuroprotective effects in vitro and in vivo models position it as a promising therapeutic agent for neurodegenerative disorders.

In summary, the latest research on 2-ethyl-5-(propan-2-yl)-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1697509-26-4) highlights its multifaceted potential in drug discovery and development. Its selective kinase inhibitory activity, coupled with a favorable pharmacokinetic profile, makes it a compelling candidate for further investigation in oncology and neurodegenerative diseases. Future studies should focus on optimizing its efficacy and safety profile to advance it into clinical trials.